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Executive Summary
3-bromo-N-methylbenzenesulfonamide is a key chemical intermediate whose utility in

pharmaceutical synthesis and materials science necessitates a thorough understanding of its

fundamental physical properties. As a Senior Application Scientist, this guide provides an in-

depth analysis of the melting and boiling points of this compound, moving beyond mere data

presentation to explore the underlying principles and experimental nuances. We will delve into

the causality behind experimental choices, establish self-validating protocols for determination,

and ground all claims in authoritative references. This document is structured to serve as a

practical and comprehensive resource for professionals requiring precise characterization of

this and similar sulfonamide-based compounds.

Compound Profile: 3-bromo-N-
methylbenzenesulfonamide
Before examining its thermal properties, it is essential to define the molecule in question.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b131356?utm_src=pdf-interest
https://www.benchchem.com/product/b131356?utm_src=pdf-body
https://www.benchchem.com/product/b131356?utm_src=pdf-body
https://www.benchchem.com/product/b131356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Name: 3-bromo-N-methylbenzenesulfonamide

Synonyms: Benzenesulfonamide, 3-bromo-N-methyl-

CAS Number: 153435-79-1[1][2]

Molecular Formula: C₇H₈BrNO₂S[2][3]

Molecular Weight: 250.11 g/mol [2][3]

Structure: (Illustrative, not from search)

The structure, featuring a brominated benzene ring attached to a sulfonamide group with an N-

methyl substituent, dictates its physical behavior. The polar sulfonamide group is capable of

hydrogen bonding and strong dipole-dipole interactions, while the benzene ring contributes to

van der Waals forces. These intermolecular forces are critical in determining the energy

required to transition from a solid to a liquid (melting) and from a liquid to a gas (boiling).

Summary of Physical Properties
The following table summarizes the key quantitative data available for 3-bromo-N-
methylbenzenesulfonamide.

Property Value Source(s)

Physical Form Solid

Melting Point 62-66 °C [3]

Boiling Point
343.0 ± 44.0 °C (at 760

mmHg)
[3]

Density 1.6 ± 0.1 g/cm³ [3]

Expertise Insight: The reported melting point is a range (62-66 °C), which is common for

experimentally determined values and can indicate the presence of minor impurities or reflect

the inherent process of melting over a small temperature gradient.[4][5] A pure, crystalline

compound typically exhibits a sharp melting point range of 0.5-1.0 °C.[5] The broad range of

the reported boiling point (± 44.0 °C) suggests it is a computationally predicted value rather
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than an experimentally determined one. High molecular weight polar compounds like

sulfonamides can often decompose at temperatures near their boiling point, making

experimental determination challenging.[6]

Experimental Determination of Thermal Properties
Accurate determination of melting and boiling points is fundamental for verifying the identity

and purity of a compound.[4] The following protocols are designed to be self-validating systems

for generating reliable data.

Protocol: Melting Point Determination via Capillary
Method
This is the most common and reliable method for determining the melting point of a crystalline

solid.[5]

Causality: The method relies on slow, controlled heating to ensure thermal equilibrium between

the sample, the heating medium (e.g., oil bath or metal block), and the thermometer.[5] A rapid

heating rate will cause the thermometer reading to lag behind the true temperature of the

sample, leading to an erroneously high and broad melting point range.

Step-by-Step Methodology:

Sample Preparation:

Ensure the 3-bromo-N-methylbenzenesulfonamide sample is completely dry and

crystalline.

Place a small amount of the sample on a clean, dry surface and crush it into a fine

powder.

Invert a capillary tube (sealed at one end) and tap the open end into the powder until a

small amount of sample enters the tube.

Tap the sealed end of the tube gently on a hard surface to pack the powder into a dense

column of 1-2 mm in height at the bottom.[5]
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Apparatus Setup:

Attach the capillary tube to a calibrated thermometer. The sample should be aligned with

the middle of the thermometer bulb.

Insert the thermometer assembly into a melting point apparatus (e.g., Thiele tube with

heating oil or an automated digital instrument). Ensure the heating medium is well below

the expected melting point.

Measurement:

Begin heating the apparatus. A rapid heating rate can be used initially to approach the

expected melting point.

Within 15-20 °C of the expected melting point (62 °C), reduce the heating rate to 1-2 °C

per minute. This slow rate is critical for accuracy.

Record the temperature at which the first drop of liquid appears (T₁).

Continue heating slowly and record the temperature at which the last crystal of the solid

melts completely into a clear liquid (T₂).

The melting point is reported as the range T₁ - T₂.

Validation & Purity:

If the determination is repeated, always use a fresh sample in a new capillary tube.[5]

A broad melting range (>2 °C) suggests the sample may be impure. Impurities disrupt the

crystal lattice, typically causing a depression and broadening of the melting point range.[5]

Sample Preparation Measurement Data Reporting

Dry & Pulverize
Sample

Load Capillary
Tube (1-2 mm)

Mount in
Apparatus

Heat Rapidly to
~45°C

Heat Slowly
(1-2°C/min)

Record T1
(First Drop)

Record T2
(All Liquid)

Report Range
T1 - T2

Assess Purity
(Range Width)
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Click to download full resolution via product page

Caption: Workflow for Capillary Melting Point Determination.

Protocol: Boiling Point Determination via Microscale
Capillary Method
For determining the boiling point of small quantities of liquid, or for solids that will be melted

prior to the test, the capillary method (also known as Siwoloboff's method) is highly effective.

Causality: This protocol operates on the principle that the boiling point is the temperature at

which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[7] When

the liquid is heated, the air trapped in the inverted capillary expands. As the temperature

approaches the boiling point, the liquid's vapor pressure becomes significant, and vapor enters

the capillary, expelling the air and forming a continuous stream of bubbles. Upon cooling, the

vapor pressure drops. The point at which the external pressure overcomes the internal vapor

pressure and forces the liquid back into the capillary is the precise boiling point.[7]

Step-by-Step Methodology:

Sample Preparation:

Place a small amount (a few milliliters) of the substance into a small test tube or fusion

tube. If starting with the solid 3-bromo-N-methylbenzenesulfonamide, it must first be

melted.

Take a melting point capillary tube and seal one end in a flame.

Place this small capillary tube into the fusion tube with the open end down, submerged in

the liquid.[8][9]

Apparatus Setup:

Attach the fusion tube to a calibrated thermometer. The liquid level should be aligned with

the thermometer bulb.
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Secure the assembly in a heating bath (oil or metal block) as described for the melting

point determination.

Measurement:

Heat the apparatus. As the temperature rises, a stream of bubbles will emerge from the

open end of the inverted capillary.

Continue heating gently until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

Carefully observe the inverted capillary. The boiling point is the temperature at which the

bubbling stops and the liquid is drawn up into the capillary tube.[10] Record this

temperature.

Validation & Correction:

For utmost accuracy, the barometric pressure should be recorded at the time of the

experiment.[8] Boiling points are pressure-dependent; literature values are typically

standardized to 760 mmHg (1 atm).

If the measured pressure is different, a correction may be necessary.
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Caption: Workflow for Microscale Boiling Point Determination.

Conclusion
The melting point of 3-bromo-N-methylbenzenesulfonamide (62-66 °C) and its predicted

boiling point (343.0 °C at 760 mmHg) are defining physical constants that are indispensable for

its identification, purity assessment, and application in drug development and chemical
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synthesis. While database values provide a crucial reference, they must be validated through

rigorous, well-understood experimental protocols. By applying the detailed methodologies

outlined in this guide, researchers and scientists can ensure the generation of accurate and

reliable data, upholding the principles of scientific integrity and enabling confident decision-

making in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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